Cas no 10407-33-7 (Methyl 3-(2-oxocyclohexyl)propanoate)

• Product Name: Methyl 3-(2-oxocyclohexyl)propanoate
• CAS No: 10407-33-7
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 1147374
• PubChem ID: 112036
• Update Time: 2025-04-20

Methyl 3-(2-oxocyclohexyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-oxocyclohexyl)propanoate
• methyl 3-(2-oxo-cyclohexyl)propanoate
• 3-(2-Oxo-cyclohexyl)-propionsaeure-methylester
• CTK0G6616
• Methyl 3-(2-oxocyclohexan-1-yl)propionate
• Methyl 2-oxocyclohexanepropionate
• 3-(2-oxo-cyclohexyl)-propionic acid methyl ester
• STOCK1S-04821
• SureCN8159406
• Cyclohexanepropanoic acid, 2-oxo-, methyl ester
• 3-(2-oxocyclohexyl)propanoic acid methyl ester
• HMS1578P12
• methyl 3-(2-oxo-cyclohexyl)propionate
• AC1L3AL1
• Methyl 2-oxocyclohexane-3-propionate
• Methyl 2-oxocyclohexane-3-
• Methyl 3-(2-oxocyclohexyl)propionate
• Methyl 3-(2-oxocyclohexyl)propanoate #
• DA-16022
• DTXSID70884470
• 10407-33-7
• 2-(2-methoxycarbonyl-ethyl) cyclohexanone
• STL450891
• AI3-28143
• SCHEMBL8159406
• AKOS022358660
• Methyl 3-(2-oxocyclohexyl)propanoate

• Inchi： 1S/C10H16O3/c1-13-10(12)7-6-8-4-2-3-5-9(8)11/h8H,2-7H2,1H3
• InChI Key： NYUXNQYPEPSSAT-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1CCC(=O)OC

Computed Properties

• Exact Mass: 184.11
• Monoisotopic Mass: 184.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.04g/cm3
• Boiling Point: 265.5ºC at 760 mmHg
• Flash Point: 111.8°C
• Refractive Index: 1.456
• LogP: 1.69890